5-(2-Chloro-phenyl)-oxazole-4-carboxylic acid ethyl ester, 95%

• IUPAC Name: ethyl 5-(2-chlorophenyl)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C12H10ClNO3/c1-2-16-12(15)10-11(17-7-14-10)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3
• InChI Key: ACGZSSMHCVAAPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC=N1)C2=CC=CC=C2Cl
• Molecular Formula: C12H10ClNO3
• Molecular Weight: 251.66 g/mol

Description

The compound “5-(2-Chloro-phenyl)-oxazole-4-carboxylic acid ethyl ester” is likely a derivative of oxazole, phenyl group, and carboxylic acid ethyl ester. Oxazoles are aromatic compounds containing an oxygen and a nitrogen atom in a five-membered ring. The phenyl group is a functional group characterized by a ring of six carbon atoms, essentially derived from benzene by the removal of a hydrogen atom. Carboxylic acid ethyl esters are organic compounds in which the hydrogen in the carboxyl group of a carboxylic acid is replaced by an ethyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a five-membered oxazole ring attached to a phenyl ring through a carbon atom. The phenyl ring would have a chlorine atom substituted at the 2-position. The carboxylic acid ethyl ester group would be attached to the 4-position of the oxazole ring.

Chemical Reactions Analysis

Again, while specific reactions involving “5-(2-Chloro-phenyl)-oxazole-4-carboxylic acid ethyl ester” are not available, oxazoles, phenyl groups, and carboxylic acid esters are known to undergo a variety of chemical reactions. For instance, oxazoles can participate in reactions like nucleophilic substitution, and carboxylic acid esters are known to undergo hydrolysis, reduction, and transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For instance, the presence of the oxazole ring might contribute to its aromaticity and stability, the chlorine atom might make the compound more polar, and the ester group could influence its reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if it’s used as a pharmaceutical, the mechanism of action would depend on the biological target of the compound.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for the compound for detailed safety information.